Cas no 1511836-46-6 (6-amino-1H,3H,4H-thiopyrano[3,4-c]pyridine-5-carboxylic acid)

• Product Name: 6-amino-1H,3H,4H-thiopyrano[3,4-c]pyridine-5-carboxylic acid
• CAS No: 1511836-46-6
• MF: C₉H₁₀N₂O₂S
• MW: 210.252900600433
• CID: 6540515
• PubChem ID: 82612451
• Update Time: 2025-07-18

6-amino-1H,3H,4H-thiopyrano[3,4-c]pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1511836-46-6
• EN300-1153955
• 6-amino-1H,3H,4H-thiopyrano[3,4-c]pyridine-5-carboxylic acid

• Inchi： 1S/C9H10N2O2S/c10-8-7(9(12)13)6-1-2-14-4-5(6)3-11-8/h3H,1-2,4H2,(H2,10,11)(H,12,13)
• InChI Key： SXKLTRRCCCJUTD-UHFFFAOYSA-N
• SMILES： S1CC2C=NC(=C(C(=O)O)C=2CC1)N

Computed Properties

• Exact Mass: 210.04629874g/mol
• Monoisotopic Mass: 210.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 6-amino-1H,3H,4H-thiopyrano[3,4-c]pyridine-5-carboxylic acid

6-Amino-1H,3H,4H-thiopyrano[3,4-c]pyridine-5-carboxylic Acid (CAS No. 1511836-46-6): A Comprehensive Overview

6-Amino-1H,3H,4H-thiopyrano[3,4-c]pyridine-5-carboxylic acid (CAS No. 1511836-46-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiopyranopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 6-amino-1H,3H,4H-thiopyrano[3,4-c]pyridine-5-carboxylic acid make it an intriguing candidate for further investigation in drug discovery and development.

The chemical structure of 6-amino-1H,3H,4H-thiopyrano[3,4-c]pyridine-5-carboxylic acid consists of a thiopyrano[3,4-c]pyridine core with an amino group and a carboxylic acid moiety. The presence of these functional groups imparts specific chemical properties and reactivity profiles that are crucial for its biological activity. Recent studies have shown that compounds with similar structural motifs exhibit potent anti-inflammatory, antiviral, and anticancer properties.

In the context of medicinal chemistry, the synthesis and characterization of 6-amino-1H,3H,4H-thiopyrano[3,4-c]pyridine-5-carboxylic acid have been extensively explored. Various synthetic routes have been developed to efficiently produce this compound with high purity and yield. One notable method involves the cyclization of a suitable precursor followed by functional group manipulation to introduce the amino and carboxylic acid functionalities. These synthetic strategies not only facilitate the large-scale production of the compound but also allow for the preparation of structurally related analogs for further biological evaluation.

The biological activity of 6-amino-1H,3H,4H-thiopyrano[3,4-c]pyridine-5-carboxylic acid has been investigated in several in vitro and in vivo models. Preliminary studies have demonstrated its potential as an anti-inflammatory agent. In particular, it has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This anti-inflammatory effect is attributed to its ability to modulate key signaling pathways involved in inflammation, such as NF-κB and MAPK.

Beyond its anti-inflammatory properties, 6-amino-1H,3H,4H-thiopyrano[3,4-c]pyridine-5-carboxylic acid has also shown promise as an antiviral agent. Research has indicated that it can inhibit the replication of several viral strains, including influenza A virus and herpes simplex virus (HSV). The mechanism of action appears to involve interference with viral entry and replication processes within host cells. These findings suggest that this compound could be a valuable lead for the development of novel antiviral therapies.

In addition to its anti-inflammatory and antiviral activities, 6-amino-1H,3H,4H-thiopyrano[3,4-c]pyridine-5-carboxylic acid has exhibited significant anticancer potential. Studies have shown that it can induce apoptosis in various cancer cell lines while sparing normal cells. The anticancer effects are thought to be mediated through multiple mechanisms, including the induction of oxidative stress and the disruption of mitochondrial function. These findings highlight the multifaceted biological activities of this compound and its potential as a broad-spectrum therapeutic agent.

The pharmacokinetic properties of 6-amino-1H,3H,4H-thiopyrano[3,4-c]pyridine-5-carboxylic acid have also been evaluated to assess its suitability for further clinical development. Preliminary data indicate that it exhibits favorable absorption, distribution, metabolism, excretion (ADME) properties. The compound shows good oral bioavailability and a reasonable half-life in animal models. These pharmacokinetic characteristics suggest that it could be administered orally or intravenously in clinical settings.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 6-amino-1H,3H,4H-thiopyrano[3,4-c]pyridine-5-carboxylic acid. Early-phase trials have demonstrated promising results with no significant adverse effects observed at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 6-amino-1H,3H,4H-thiopyrano[3,4-c]pyridine-5-carboxylic acid (CAS No. 1511836-46-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to unravel its full potential as a novel therapeutic agent for various diseases.